Cas no 1215-25-4 (Isoxazole,5-phenyl-3-(1-pyrrolidinylmethyl)-, hydrochloride (1:1))
1215-25-4 structure
Product Name:Isoxazole,5-phenyl-3-(1-pyrrolidinylmethyl)-, hydrochloride (1:1)
CAS No:1215-25-4
MF:C14H17ClN2O
MW:264.750582456589
CID:212223
PubChem ID:14618
Update Time:2025-04-19
Isoxazole,5-phenyl-3-(1-pyrrolidinylmethyl)-, hydrochloride (1:1) Chemical and Physical Properties
Names and Identifiers
-
- Isoxazole,5-phenyl-3-(1-pyrrolidinylmethyl)-, hydrochloride (1:1)
- 5-phenyl-3-(pyrrolidin-1-ium-1-ylmethyl)-1,2-oxazole,chloride
- 3-(Pyrrolidinomethyl)-5-phenylisoxazole hydrochloride
- 5-phenyl-3-(pyrrolidin-1-ium-1-ylmethyl)-1,2-oxazole;chloride
- Isoxazole, 5-phenyl-3-(pyrrolidinomethyl)-, hydrochloride
- 1215-25-4
- 5-Phenyl-3-(pyrrolidin-1-ylmethyl)isoxazolehydrochloride
- ISOXAZOLE, 5-PHENYL-3-(1-PYRROLIDINYLMETHYL)-, HYDROCHLORIDE
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- Inchi: 1S/C14H16N2O.ClH/c1-2-6-12(7-3-1)14-10-13(15-17-14)11-16-8-4-5-9-16;/h1-3,6-7,10H,4-5,8-9,11H2;1H
- InChI Key: JUJOOLXUTJFCPF-UHFFFAOYSA-N
- SMILES: [Cl-].O1C(C2C=CC=CC=2)=CC(C[NH+]2CCCC2)=N1
Computed Properties
- Exact Mass: 246.97
- Monoisotopic Mass: 264.1029409g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 234
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 30.5Ų
Experimental Properties
- PSA: 31.93
Isoxazole,5-phenyl-3-(1-pyrrolidinylmethyl)-, hydrochloride (1:1) Related Literature
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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